Cas no 27771-09-1 ((2R)-2-Benzyl-2,3-dimethylbutanoic acid)
27771-09-1 structure
Product Name:(2R)-2-Benzyl-2,3-dimethylbutanoic acid
CAS No:27771-09-1
MF:C13H18O2
MW:206.280824184418
CID:2661794
Update Time:2023-08-06
(2R)-2-Benzyl-2,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- (R)-2-Benzyl-2,3-dimethylbutyric acid
- (2R)-2-Benzyl-2,3-dimethylbutanoic acid
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- Inchi: 1S/C13H18O2/c1-10(2)13(3,12(14)15)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,14,15)/t13-/m1/s1
- InChI Key: HHYUSUWCEGGVAG-CYBMUJFWSA-N
- SMILES: OC([C@](C)(CC1C=CC=CC=1)C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- Topological Polar Surface Area: 37.3
(2R)-2-Benzyl-2,3-dimethylbutanoic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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